Cas no 1394964-00-1 (Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)-)

• Product Name: Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)-
• CAS No: 1394964-00-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5179683
• Update Time: 2025-10-29

Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)-
• 3-Chloro-5-methyl-2-(propan-2-yloxy)pyridine

• Inchi： 1S/C9H12ClNO/c1-6(2)12-9-8(10)4-7(3)5-11-9/h4-6H,1-3H3
• InChI Key： VRLMSLQNILZDJQ-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=NC=C(C)C=C1Cl

Additional information on Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)-

Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- (CAS No. 1394964-00-1): A Comprehensive Overview

Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- (CAS No. 1394964-00-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with substituents such as chloro, methyl, and methylethoxy groups, endows it with distinct chemical reactivity and potential applications in drug development.

The compound's chemical formula can be represented as C₉H₁₃ClNO, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of these elements in specific arrangements contributes to its versatility in chemical transformations. In particular, the chloro and methylethoxy groups make it a valuable intermediate in organic synthesis, facilitating reactions such as nucleophilic substitution and condensation.

In recent years, Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- has been extensively studied for its potential applications in the pharmaceutical industry. Researchers have been exploring its role as a precursor in the synthesis of various therapeutic agents. For instance, its structural motif is found to be relevant in the development of compounds targeting neurological disorders. The compound's ability to undergo selective functionalization makes it an attractive candidate for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The pyridine ring is a common structural feature in many drugs due to its ability to interact with biological targets such as enzymes and receptors. By incorporating substituents like chloro and methyl groups, chemists can modulate the electronic properties of the ring, thereby influencing its binding affinity and selectivity. This flexibility has led to numerous patents and research publications detailing novel derivatives of Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)-.

The synthesis of Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired molecular framework. These methods not only enhance efficiency but also allow for the introduction of additional functional groups at strategic positions within the molecule.

In addition to its pharmaceutical applications, Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and catalysts. Researchers are investigating its potential as a building block for developing novel materials with enhanced performance characteristics. The compound's ability to participate in π-stacking interactions also makes it a candidate for designing supramolecular assemblies with specific functionalities.

The safety profile of Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation or unwanted side reactions. Furthermore, exposure to air and moisture should be minimized to maintain stability.

The future prospects for Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- are promising given its diverse applications across multiple disciplines. Ongoing research aims to uncover new synthetic routes that improve scalability and sustainability. Collaborative efforts between academia and industry are expected to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like Pyridine, 3-chloro-5-methyl-2-(1-methylethoxy)- will undoubtedly play a pivotal role in shaping the future of chemical biology.